Cas no 13888-92-1 (Silane, tetrakis[(trimethylsilyl)ethynyl]-)

• Product Name: Silane, tetrakis[(trimethylsilyl)ethynyl]-
• CAS No: 13888-92-1
• MF: C₂₀H₃₆Si₅
• MW: 416.92735004425
• CID: 1267134
• PubChem ID: 11080239
• Update Time: 2025-04-20

Silane, tetrakis[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Silane, tetrakis[(trimethylsilyl)ethynyl]-
• Tetrakis(trimethylsilylethinyl)silan
• tetrakis[(trimethylsilyl)ethynyl]silane
• FXYVWQSQXBWQDE-UHFFFAOYSA-
• Tetrakis(trimethylsilylethynyl)silane
• Tetrakis(trimethylsilylethinyl)silan; tetrakis-(trimethylsilylethynyl)silane
• 13888-92-1
• G81109
• InChI=1/C20H36Si5/c1-21(2,3)13-17-25(18-14-22(4,5)6,19-15-23(7,8)9)20-16-24(10,11)12/h1-12H3

• Inchi： 1S/C20H36Si5/c1-21(2,3)13-17-25(18-14-22(4,5)6,19-15-23(7,8)9)20-16-24(10,11)12/h1-12H3
• InChI Key： FXYVWQSQXBWQDE-UHFFFAOYSA-N
• SMILES： [Si](C#C[Si](C#C[Si](C)(C)C)(C#C[Si](C)(C)C)C#C[Si](C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 416.16638
• Monoisotopic Mass: 416.16633382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 5.11520